Cas no 2097920-53-9 (1-(furan-2-carbonyl)-4-(1,2,5-thiadiazol-3-yl)piperazine)

• Product Name: 1-(furan-2-carbonyl)-4-(1,2,5-thiadiazol-3-yl)piperazine
• CAS No: 2097920-53-9
• MF: C₁₁H₁₂N₄O₂S
• MW: 264.303580284119
• CID: 6227333
• PubChem ID: 126853226
• Update Time: 2025-06-09

1-(furan-2-carbonyl)-4-(1,2,5-thiadiazol-3-yl)piperazine Chemical and Physical Properties

Names and Identifiers

• 1-(furan-2-carbonyl)-4-(1,2,5-thiadiazol-3-yl)piperazine
• furan-2-yl-[4-(1,2,5-thiadiazol-3-yl)piperazin-1-yl]methanone
• F6549-0992
• 2097920-53-9
• CHEMBL4924324
• AKOS032466908

• Inchi： 1S/C11H12N4O2S/c16-11(9-2-1-7-17-9)15-5-3-14(4-6-15)10-8-12-18-13-10/h1-2,7-8H,3-6H2
• InChI Key： YEPNTIORZDEMDD-UHFFFAOYSA-N
• SMILES： S1N=CC(=N1)N1CCN(C(C2=CC=CO2)=O)CC1

Computed Properties

• Exact Mass: 264.06809681g/mol
• Monoisotopic Mass: 264.06809681g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 309
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 90.7Ų

Additional information on 1-(furan-2-carbonyl)-4-(1,2,5-thiadiazol-3-yl)piperazine

Introduction to 1-(Furan-2-Carbonyl)-4-(1,2,5-Thiadiazol-3-yl)piperazine (CAS No. 2097920-53-9)

1-(Furan-2-Carbonyl)-4-(1,2,5-thiadiazol-3-yl)piperazine, also known by its CAS number 2097920-53-9, is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a piperazine ring, a furan moiety, and a thiadiazole group. These structural elements contribute to its potential biological activities and make it a promising candidate for various therapeutic applications.

The piperazine ring is a common structural motif in many bioactive compounds, known for its ability to enhance solubility and bioavailability. The furan moiety, on the other hand, is often associated with anti-inflammatory and antioxidant properties. The thiadiazole group adds further complexity and can influence the compound's pharmacological profile, including its binding affinity to specific receptors and enzymes.

Recent studies have explored the potential of 1-(Furan-2-Carbonyl)-4-(1,2,5-thiadiazol-3-yl)piperazine in various therapeutic areas. One notable area of research is its anti-inflammatory properties. In vitro studies have shown that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6 in macrophages. This suggests that it may have potential applications in treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

In addition to its anti-inflammatory effects, 1-(Furan-2-Carbonyl)-4-(1,2,5-thiadiazol-3-yl)piperazine has also been investigated for its antioxidant properties. Oxidative stress is a key factor in the pathogenesis of many diseases, including neurodegenerative disorders and cardiovascular diseases. Preliminary studies have demonstrated that this compound can scavenge free radicals and protect cells from oxidative damage. This makes it a potential candidate for developing new treatments for conditions characterized by oxidative stress.

The pharmacokinetic properties of 1-(Furan-2-Carbonyl)-4-(1,2,5-thiadiazol-3-yl)piperazine have also been studied to evaluate its suitability for drug development. In animal models, this compound has shown good oral bioavailability and a favorable pharmacokinetic profile. These characteristics are crucial for ensuring that the drug can be effectively absorbed and distributed in the body, reaching the target tissues at therapeutic concentrations.

Clinical trials are currently underway to further investigate the safety and efficacy of 1-(Furan-2-Carbonyl)-4-(1,2,5-thiadiazol-3-yl)piperazine. Early results from phase I trials have indicated that the compound is well-tolerated by human subjects with minimal adverse effects. These findings are encouraging and pave the way for more advanced clinical trials to explore its therapeutic potential in specific disease conditions.

The structural diversity of 1-(Furan-2-Carbonyl)-4-(1,2,5-thiadiazol-3-yl)piperazine also opens up opportunities for chemical modifications to optimize its pharmacological properties. Researchers are actively exploring various derivatives of this compound to enhance its potency, selectivity, and safety profile. These efforts aim to develop more effective and targeted therapies for a wide range of medical conditions.

In conclusion, 1-(Furan-2-Carbonyl)-4-(1,2,5-thiadiazol-3-yl)piperazine (CAS No. 2097920-53-9) is a promising compound with diverse biological activities and potential therapeutic applications. Its unique structural features make it an attractive candidate for further research and development in the fields of medicinal chemistry and pharmaceutical sciences. As ongoing studies continue to uncover new insights into its mechanisms of action and clinical utility, this compound holds significant promise for advancing the treatment of various diseases.